![molecular formula C19H16N2O5 B2993994 methyl 3-{[(2Z)-3-carbamoyl-8-methoxy-2H-chromen-2-ylidene]amino}benzoate CAS No. 1327179-51-0](/img/structure/B2993994.png)
methyl 3-{[(2Z)-3-carbamoyl-8-methoxy-2H-chromen-2-ylidene]amino}benzoate
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Description
Methyl 3-{[(2Z)-3-carbamoyl-8-methoxy-2H-chromen-2-ylidene]amino}benzoate is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In
Scientific Research Applications
Cyclization and Base Reactions
Methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate exhibits unique reactions in the presence of bases, leading to the exclusive formation of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showing its potential in cyclization reactions irrespective of the base strength used (Ukrainets et al., 2014).
Heterocyclic System Synthesis
It serves as a precursor for developing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, indicating its utility in synthesizing complex heterocyclic systems that could have pharmaceutical applications (Selič et al., 1997).
[4+2] Cycloaddition Reactions
This compound participates in [4+2] cycloaddition reactions with β-aminoacrylonitriles and methyl 3-morpholinoacrylate, leading to the formation of 3-amino-2,3-dihydro-1H-benzo[f]chromenes, showcasing its versatility in creating complex molecular architectures (Lukashenko et al., 2020).
Crystal Engineering
In crystal engineering, the structure of methyl 2-(carbazol-9-yl)benzoate under high pressure transforms from a high-Z′ structure to a more efficient packing structure, indicating the potential of similar compounds in designing materials with desired crystal properties (Johnstone et al., 2010).
Radiotracer Synthesis for Alzheimer's Imaging
Methyl 3-((2,2-difluoro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]imidazol-6-yl)carbamoyl)benzoate is synthesized for potential use as a PET radiotracer in Alzheimer's disease imaging, indicating its applicability in medical diagnostics (Gao et al., 2018).
Optical and Electronic Material Development
The compound's derivatives are studied for their electronic structure, absorption spectra, and nonlinear optical properties, suggesting its role in developing materials for optical and electronic applications (Halim & Ibrahim, 2017).
properties
IUPAC Name |
methyl 3-[(3-carbamoyl-8-methoxychromen-2-ylidene)amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O5/c1-24-15-8-4-5-11-10-14(17(20)22)18(26-16(11)15)21-13-7-3-6-12(9-13)19(23)25-2/h3-10H,1-2H3,(H2,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPYBKXZWTOSXHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=NC3=CC=CC(=C3)C(=O)OC)C(=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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